9-Hydroxydecanoic Acid
9-Hydroxydecanoic Acid
elongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. Outside of the human body, can be found in mushrooms. This makes a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1422-27-1
VCID:
VC0058128
InChI:
InChI=1S/C10H20O3/c1-9(11)7-5-3-2-4-6-8-10(12)13/h9,11H,2-8H2,1H3,(H,12,13)
SMILES:
CC(CCCCCCCC(=O)O)O
Molecular Formula:
C10H20O3
Molecular Weight:
188.26 g/mol
9-Hydroxydecanoic Acid
CAS No.: 1422-27-1
Reference Standards
VCID: VC0058128
Molecular Formula: C10H20O3
Molecular Weight: 188.26 g/mol
| CAS No. | 1422-27-1 |
|---|---|
| Product Name | 9-Hydroxydecanoic Acid |
| Molecular Formula | C10H20O3 |
| Molecular Weight | 188.26 g/mol |
| IUPAC Name | 9-hydroxydecanoic acid |
| Standard InChI | InChI=1S/C10H20O3/c1-9(11)7-5-3-2-4-6-8-10(12)13/h9,11H,2-8H2,1H3,(H,12,13) |
| Standard InChIKey | UOQXHXSPGSKEGI-UHFFFAOYSA-N |
| SMILES | CC(CCCCCCCC(=O)O)O |
| Canonical SMILES | CC(CCCCCCCC(=O)O)O |
| Description | elongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. Outside of the human body, can be found in mushrooms. This makes a potential biomarker for the consumption of this food product. |
| Synonyms | 9-DL-Hydroxydecanoic Acid; 9-Hydroxydecanoic Acid |
| PubChem Compound | 4575239 |
| Last Modified | Nov 11 2021 |
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